Cas no 1326811-02-2 (8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a structurally complex spirocyclic compound featuring a trifluoromethyl-substituted benzoyl group and a carboxylic acid functionality. Its unique scaffold combines a 1-oxa-4,8-diazaspiro[4.5]decane core with a propyl substituent, offering potential for diverse reactivity and binding interactions. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety provides opportunities for further derivatization or salt formation. This compound may serve as a valuable intermediate in medicinal chemistry, particularly for targeting spirocyclic pharmacophores or exploring structure-activity relationships in drug discovery. Its well-defined structure and functional group diversity make it suitable for applications in synthetic and pharmaceutical research.
8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid structure
1326811-02-2 structure
Product Name:8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
CAS No:1326811-02-2
MF:C19H23F3N2O4
MW:400.392135858536
MDL:MFCD19706422
CID:4694642
Update Time:2025-10-30

8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
    • CCCN1CCC2(CC1)OCC(N2C(=O)C1=CC(=CC=C1)C(F)(F)F)C(O)=O
    • MDL: MFCD19706422
    • Inchi: 1S/C19H23F3N2O4/c1-2-8-23-9-6-18(7-10-23)24(15(12-28-18)17(26)27)16(25)13-4-3-5-14(11-13)19(20,21)22/h3-5,11,15H,2,6-10,12H2,1H3,(H,26,27)
    • InChI Key: QJGKGIUNGZMHQM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCN(CCC)CC2)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Topological Polar Surface Area: 70.1

8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Pricemore >>

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abcr
AB423967-1 g
8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid; .
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AB423967-5 g
8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid; .
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Additional information on 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-02-2)

8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-02-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of a trifluoromethyl group and a propyl substituent in its structure contributes to its distinct chemical and pharmacological properties.

The chemical structure of 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is characterized by a spirocyclic core with a 1,4-diazaspiro[4.5]decane framework, an oxa bridge, and a carboxylic acid functional group. The trifluoromethyl group at the 3-position of the benzoyl moiety enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a wide therapeutic window.

Clinical trials are currently underway to assess the safety and efficacy of 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves several steps, including the formation of the spirocyclic core and the introduction of functional groups such as the trifluoromethyl and propyl substituents. Advanced synthetic methods and techniques have been employed to optimize the yield and purity of the final product.

In conclusion, 8-Propyl-4-[3-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-02-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.

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